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Compound of Interest

Compound Name: 2-Aziridinemethanol

CAS No.: 88419-36-7

Cat. No.: B13467299

Get Quote

Executive Summary
2-Aziridinemethanol (systematically aziridin-2-ylmethanol) represents a high-value chiral

building block in medicinal chemistry.[1] Characterized by the presence of a strained three-

membered aziridine ring adjacent to a hydroxymethyl group, this compound serves as a

"spring-loaded" electrophile. Its utility lies in its dual reactivity: the capacity for regioselective

nucleophilic ring-opening (NRO) and its function as a precursor for complex amino alcohol

motifs found in alkaloids and peptidomimetics. This guide provides a definitive technical

reference for its identification, synthesis, and handling.

Chemical Identity & Specifications
Nomenclature and Identifiers
Accurate identification is critical due to the existence of N-substituted derivatives and structural

isomers (e.g., azetidinols).
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Parameter Specification

Common Name 2-Aziridinemethanol

Systematic IUPAC Name Aziridin-2-ylmethanol

Alternative Names
2-(Hydroxymethyl)aziridine; 2-Hydroxymethyl-

aziridine

CAS Number (Racemic) 88419-36-7

CAS Number ((S)-Isomer)
Note: Often derivatives like N-trityl (CAS

193635-04-0) are cited due to stability.

Molecular Formula C₃H₇NO

Molecular Weight 73.09 g/mol

Stereochemistry
Contains one chiral center at C2. Available as

(S)- and (R)- enantiomers.[2]

Physical Properties
State: Colorless, viscous liquid (hygroscopic).

Solubility: Miscible with water, alcohols, and polar aprotic solvents (DMSO, DMF).

Stability: Thermally unstable; prone to polymerization if acidic impurities are present. Stored

best at -20°C under inert atmosphere (Argon/Nitrogen).

Synthetic Methodologies
The synthesis of 2-aziridinemethanol is non-trivial due to the need to preserve the strained

ring during the reduction of the carbonyl group. The most authoritative route proceeds via the

reduction of aziridine-2-carboxylic acid esters, which are typically derived from the chiral pool

(Serine).

Primary Route: Reduction of Aziridine-2-Carboxylates
This protocol ensures the retention of stereochemistry from the starting amino acid.
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Step-by-Step Protocol:

Starting Material: Methyl aziridine-2-carboxylate (synthesized from L-Serine or L-Threonine

via tritylation and mesylation).

Reagent Selection: Lithium Aluminum Hydride (LiAlH₄) or Sodium Borohydride (NaBH₄) with

CaCl₂.

Causality: LiAlH₄ is used because ester reduction requires a strong hydride donor.

However, the reaction must be performed at low temperatures (0°C to -10°C) to prevent

reductive ring-opening of the aziridine.

Reaction Conditions:

Solvent: Anhydrous THF or Diethyl Ether (strictly dry to prevent hydrolysis).

Atmosphere: Nitrogen/Argon.

Work-up:

Quench carefully with Glauber’s salt (Na₂SO₄·10H₂O) or the Fieser method (H₂O, 15%

NaOH, H₂O) to precipitate aluminum salts without generating strong acid, which would

polymerize the aziridine.

Purification: Distillation under reduced pressure or flash chromatography on basic alumina

(silica gel is too acidic and causes degradation).

Visualization of Synthetic Pathway
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Figure 1: Synthetic route from L-Serine to 2-Aziridinemethanol via the ester intermediate.[2]

The preservation of the C2 stereocenter is a key feature of this pathway.
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Reactivity Profile & Mechanism
The core utility of 2-aziridinemethanol lies in its Nucleophilic Ring Opening (NRO). The

presence of the hydroxymethyl group at C2 influences the regioselectivity of ring-opening

reactions through electronic induction and chelating effects.

Regioselectivity: C2 vs. C3 Attack
The aziridine ring can open at two positions. The outcome depends on the nucleophile and the

nature of the substituent on the Nitrogen.

C3 Attack (Steric Control):

Mechanism: S_N2-like.

Condition: Unactivated aziridines or bulky nucleophiles.

Outcome: The nucleophile attacks the less hindered terminal carbon (C3), yielding a 2-

substituted amino alcohol.

C2 Attack (Electronic/Chelation Control):

Mechanism: Often involves an aziridinium ion intermediate or coordination of the metal

cation to the hydroxymethyl oxygen.

Condition: Lewis acid catalysis or intramolecular delivery.

Outcome: Attack at the more substituted carbon (C2), often leading to skeletal

rearrangement or specific amino acids.

Self-Validating Reactivity Check
To verify the integrity of the aziridine ring before use in critical steps, a simple NMR test is

recommended:

¹H NMR: Look for the characteristic high-field signals of the aziridine ring protons (typically δ

1.5 - 2.5 ppm). Disappearance of these signals and appearance of broad alkene/amine

signals indicates polymerization or hydrolysis.
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Pathway Visualization

Path A: C3 Attack (Steric) Path B: C2 Attack (Electronic)
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Figure 2: Regioselective ring-opening pathways. Path A is dominant for unactivated systems;

Path B can be accessed via Lewis Acid activation.

Safety & Handling (Critical)
Aziridines are potent alkylating agents. They mimic the mechanism of nitrogen mustards (DNA

cross-linking).

Toxicity: High.[3] Potential carcinogen and mutagen.[3]

Permeability: Readily absorbed through skin.

Neutralization: Spills should be treated with aqueous sodium thiosulfate or dilute acid (to

force ring opening to the less toxic amino alcohol) followed by neutralization.

Storage: Store over KOH pellets (to scavenge acid) at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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